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Compound of Interest

Compound Name: Triethylene glycol monoethyl ether

Cat. No.: B092558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and vapor pressure of
triethylene glycol monoethyl ether (TEGME), a widely used solvent and chemical
intermediate. Understanding these fundamental physicochemical properties is critical for its
application in research, development, and manufacturing.

Core Physicochemical Data

Triethylene glycol monoethyl ether, identified by the CAS number 112-50-5, is a colorless,
odorless liquid.[1] Its key physical properties are summarized below.

The boiling point and vapor pressure are crucial parameters for handling, distillation, and
formulation processes. The following table consolidates the available data for these properties.
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Property Value Conditions Source(s)

at 760 mmHg (101.3

Boiling Point 256 °C Pa) [L][2](3]4105]
255 °C Not specified [61[71[8]

493 °F at 760 mmHg [2]

Vapor Pressure 0.3 Pa at 20 °C [2][6]

<0.01 mmHg at 20 °C [4119]

1.15 Pa at 19.85 °C [9]

2.24 x 1073 mmHg at 25 °C (estimated) [10]

"Very low" Reid Vapor Pressure [11]

Experimental Protocols

While the provided search results do not detail specific experimental protocols for the cited
data, the determination of boiling point and vapor pressure typically follows standardized
methodologies.

¢ Boiling Point Determination: Standard methods such as those described by the OECD (e.g.,
OECD Guideline 103) are commonly employed. These methods involve heating the liquid
and observing the temperature at which the vapor pressure of the liquid equals the external
pressure. For a substance like triethylene glycol monoethyl ether with a high boiling point,
distillation methods under controlled atmospheric pressure are standard.[3][8]

» Vapor Pressure Measurement: The low vapor pressure of this compound at room
temperature necessitates sensitive measurement techniques.[4][6][9] Methods like the static
method, effusion method (Knudsen cell), or gas saturation method, as outlined in OECD
Guideline 104, are appropriate for substances in this vapor pressure range.

Visualizing Physical State Transitions

The relationship between temperature, vapor pressure, and the boiling point is a fundamental
concept in physical chemistry. As the temperature of a liquid increases, its vapor pressure also
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increases. The boiling point is reached when the vapor pressure equals the surrounding
atmospheric pressure.

State Transition of Triethylene Glycol Monoethyl Ether

Low Temperature Heat Input \ncreasing Temperature Heat Input Boiling Point
(e.g., 20°C) g femp (e.g., 256°C at 1 atm)

Vapor Pressure Relationship
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(<0.01 mmHg)
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Caption: Relationship between temperature and vapor pressure leading to boiling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Triethylene Glycol Monoethyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092558#triethylene-glycol-monoethyl-ether-boiling-
point-and-vapor-pressure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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